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2-amino-6-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-4-phenyl-3,5-pyridinedicarbonitrile 2-amino-6-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-4-phenyl-3,5-pyridinedicarbonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0917481
InChI: InChI=1S/C27H16ClN5OS2/c28-17-10-11-23-21(12-17)33(20-8-4-5-9-22(20)36-23)24(34)15-35-27-19(14-30)25(16-6-2-1-3-7-16)18(13-29)26(31)32-27/h1-12H,15H2,(H2,31,32)
SMILES: C1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)N)C#N
Molecular Formula: C27H16ClN5OS2
Molecular Weight: 526 g/mol

2-amino-6-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-4-phenyl-3,5-pyridinedicarbonitrile

CAS No.:

Cat. No.: VC0917481

Molecular Formula: C27H16ClN5OS2

Molecular Weight: 526 g/mol

* For research use only. Not for human or veterinary use.

2-amino-6-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-4-phenyl-3,5-pyridinedicarbonitrile -

Specification

Molecular Formula C27H16ClN5OS2
Molecular Weight 526 g/mol
IUPAC Name 2-amino-6-[2-(2-chlorophenothiazin-10-yl)-2-oxoethyl]sulfanyl-4-phenylpyridine-3,5-dicarbonitrile
Standard InChI InChI=1S/C27H16ClN5OS2/c28-17-10-11-23-21(12-17)33(20-8-4-5-9-22(20)36-23)24(34)15-35-27-19(14-30)25(16-6-2-1-3-7-16)18(13-29)26(31)32-27/h1-12H,15H2,(H2,31,32)
Standard InChI Key PBSIHGGILYUBGI-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)N)C#N
Canonical SMILES C1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)N)C#N

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